Cas no 569340-00-7 (Quinoline, 6-chloro-5-nitro-, 1-oxide)

• Product Name: Quinoline, 6-chloro-5-nitro-, 1-oxide
• CAS No: 569340-00-7
• MF: C₉H₅ClN₂O₃
• MW: 224.60060095787
• CID: 1603275
• PubChem ID: 68809094
• Update Time: 2025-04-21

Quinoline, 6-chloro-5-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-chloro-5-nitro-, 1-oxide
• 6-chloro-5-nitro-quinoline-1-oxide
• 5-Nitro-6-chlor-chinolin-1-oxyd
• 6-Chlor-5-nitro-chinolin-1-oxid
• 6-chloro-5-nitroquinoline 1-oxide
• DB-307073
• SCHEMBL3837881
• QIGJPXLAPSWKKU-UHFFFAOYSA-N
• 6-Chloro-5-nitroquinoline-N-oxide
• 569340-00-7

• Inchi： 1S/C9H5ClN2O3/c10-7-3-4-8-6(9(7)12(14)15)2-1-5-11(8)13/h1-5H
• InChI Key： QIGJPXLAPSWKKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=CC=C[N+]=2[O-])C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.99900
• Monoisotopic Mass: 223.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 71.28000
• LogP: 3.35310